Cas no 4195-19-1 (1-Pivaloyl-1H-imidazol)

• Product Name: 1-Pivaloyl-1H-imidazol
• CAS No: 4195-19-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD07784427
• CID: 328398
• PubChem ID: 545333
• Update Time: 2025-05-26

1-Pivaloyl-1H-imidazol Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(1H-imidazol-1-yl)-2,2-dimethyl-
• 1-Pivaloyl-1H-imidazol
• 1-(TRIMETHYLACETYL)IMIDAZOLE
• 1-Pivaloyl-1H-imidaz
• 1-imidazol-1-yl-2,2-dimethylpropan-1-one
• 1-(1H-Imidazol-1-yl)-2,2-dimethylpropan-1-one
• N-Pivaloylimidazole
• BJUOCCZDOGJHPV-UHFFFAOYSA-N
• 4592AH
• FCH1142327
• 1-(2,2-Dimethyl-propionyl)-1H-imidazole
• 1-imidazol-1-yl-2,2-dimethyl-propan-1-one
• 1-(2,2-Dimethylpropanoyl)-1
• 1-?(2,?2-?Dimethyl-?1-?oxopropyl)?-?1H-?imidazole
• 1-(2,2-Dimethylpropanoyl)-1H-imidazole #
• UNII-XQC3U2797L
• 4195-19-1
• 1-Pivaloyl-1H-imidazole
• SCHEMBL4616972
• DTXSID00337888
• Imidazole, 1-pivaloyl-
• 1H-Imidazole, 1-(2,2-dimethyl-1-oxopropyl)-
• A825700
• MFCD07784427
• 1-(1-imidazolyl)-2,2-dimethyl-1-propanone
• s12010
• 1-(1H-Imidazol-1-yl)-2,2-dimethyl-1-propanone
• CS-13448
• 1-(TRIMETHYLACETYL)IMIDAZOLE 98
• FT-0673956
• CS-B1500
• 1-Propanone, 1-(1H-imidazol-1-yl)-2,2-dimethyl-
• XQC3U2797L
• 1-(1H-Imidazol-1-yl)-2,2-dimethyl-1-propanone; 1-Pivaloyl-1H-imidazole; 1-Pivaloylimidazole
• AKOS015898148
• 1-Pivaloylimidazole
• 1-(2,2-Dimethyl-propionyl)-1H-imidazole;

• MDL： MFCD07784427
• Inchi： 1S/C8H12N2O/c1-8(2,3)7(11)10-5-4-9-6-10/h4-6H,1-3H3
• InChI Key： BJUOCCZDOGJHPV-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N1C=NC=C1

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.9

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 47-52 °C(lit.)
• Boiling Point: 245.7±23.0 °C at 760 mmHg
• Flash Point: 214 °F
• Refractive Index: 1.514
• Stability/Shelf Life: Hygroscopic
• PSA: 34.89000
• LogP: 1.56940
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Pivaloyl-1H-imidazol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Pivaloyl-1H-imidazol

Introduction to CAS No. 4195-19-1: 1-Pivaloyl-1H-imidazole

The compound CAS No. 4195-19-1, commonly referred to as 1-Pivaloyl-1H-imidazole, is a significant organic compound with a diverse range of applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines the imidazole ring with a pivaloyl group, making it a versatile building block for advanced chemical synthesis. The imidazole ring is a heterocyclic aromatic compound with two nitrogen atoms in the ring, while the pivaloyl group adds a bulky tertiary carbonyl group, enhancing the molecule's stability and reactivity in specific chemical environments.

Recent studies have highlighted the potential of CAS No. 4195-19-1 in drug discovery and development. Researchers have explored its role as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The bulky nature of the pivaloyl group has been shown to improve pharmacokinetic properties, such as solubility and bioavailability, making it an attractive candidate for medicinal chemists.

In addition to its pharmaceutical applications, CAS No. 4195-19-1 has found utility in materials science, particularly in the synthesis of advanced polymers and catalytic materials. The imidazole moiety serves as a coordinating unit, enabling the formation of metal-organic frameworks (MOFs) with high surface area and porosity. These materials have potential applications in gas storage, catalysis, and sensing technologies.

From a synthetic perspective, CAS No. 4195-19-1 can be prepared through various routes, including condensation reactions involving imidazole derivatives and pivalic acid derivatives. Recent advancements in catalytic methods have improved the efficiency and scalability of these syntheses, making it easier to produce this compound on an industrial scale.

The versatility of CAS No. 4195-19-1 lies in its ability to participate in multiple types of chemical reactions, including nucleophilic additions, cyclizations, and cross-coupling reactions. Its reactivity is further modulated by the steric effects introduced by the pivaloyl group, which can influence both reaction kinetics and product selectivity.

Looking ahead, ongoing research is focused on exploring novel applications of CAS No. 4195-19-1 in areas such as green chemistry and sustainable materials development. Its ability to act as a catalyst or template for eco-friendly chemical processes makes it a promising candidate for future innovations.